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Compound of Interest

Compound Name: 1-Iodooctadecane

Cat. No.: B1330385 Get Quote

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 1-Iodooctadecane (CAS No. 629-93-6). Researchers, scientists, and drug

development professionals should adhere to these guidelines to ensure laboratory safety and

procedural integrity.

Chemical Identifiers and Properties:

Property Value

CAS Number 629-93-6[1][2]

Molecular Formula C18H37I[2][3]

Molecular Weight 380.39 g/mol [2]

Appearance Light yellow paste[3]

Melting Point 33-35 °C[3]

Boiling Point 194-197 °C at 2 mmHg

Flash Point 110 °C (230 °F) - closed cup

Hazard Identification and GHS Classification
1-Iodooctadecane is considered hazardous and can cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[1][2][3][4][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1330385?utm_src=pdf-interest
https://www.benchchem.com/product/b1330385?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/I3382_AGHS.pdf
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctadecane
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctadecane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctadecane
https://www.benchchem.com/product/b1330385?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/I3382_AGHS.pdf
https://www.chemicalbook.com/msds/1-iodooctadecane.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodooctadecane
https://www.angenechemical.com/sds/629-93-6.pdf
https://www.echemi.com/produce/pr22070555626-1-iodooctadecane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin corrosion/irritation 2
H315: Causes skin irritation[1]

[2][3][4][5]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[1][2][3][4][5]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[1][2][3][4][5]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety.

Protection Type Specification Source Reference

Eye and Face Protection

Chemical safety goggles or

safety glasses with side-

shields.

[1][2][6]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use.

[1][2]

Body Protection
Chemical-resistant apron,

long-sleeved clothing.
[1][6]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a NIOSH-

approved respirator with an

appropriate filter (e.g., N95).

[1][2][6]

Operational and Disposal Plan
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A systematic approach to handling, storage, and disposal is crucial for safety and regulatory

compliance.

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of 1-
Iodooctadecane.
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Safe Handling Workflow for 1-Iodooctadecane

Preparation

Handling

Post-Experiment

Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don Personal Protective Equipment (PPE)

Weigh and dispense 1-Iodooctadecane

Perform experimental procedure

Decontaminate work surfaces

Segregate waste

Dispose of contaminated materials in labeled hazardous waste container

Arrange for licensed waste disposal

Click to download full resolution via product page

Caption: Standard operating procedure for 1-Iodooctadecane.
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Step-by-Step Procedural Guidance
1. Pre-Handling Preparations:

Review SDS: Thoroughly read and understand the Safety Data Sheet for 1-Iodooctadecane
before starting any work.[2]

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood.[1][2]

PPE: Put on all required personal protective equipment as specified in the table above.[1]

2. Handling the Chemical:

Avoid Contact: Prevent direct contact with skin and eyes.[1][2] Avoid breathing dust or

vapors.[1][2]

Dispensing: Handle the solid material carefully to avoid creating dust.

Storage: Keep the container tightly closed when not in use.[1][2] Store in a cool, dry, and

well-ventilated place, away from light and incompatible materials such as strong oxidizing

agents.[1][2] Recommended storage temperature is between 2 and 8 °C.[1]

3. First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Skin Contact

Wash with plenty of water. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[1][2]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[1][2]

Ingestion

Rinse mouth. Do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Call a physician.[2]

4. Spill Management:

Evacuate: Evacuate personnel from the immediate area.[2]

Ventilate: Ensure adequate ventilation.[2]

Containment: Prevent the spill from entering drains.[2]

Cleanup: Use personal protective equipment.[2] For solid spills, sweep up and shovel into a

suitable container for disposal.[1][2] For liquid spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a sealed container for disposal.[7]

5. Disposal Plan:

Waste Characterization: 1-Iodooctadecane and any contaminated materials should be

treated as hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.
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Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]

It may be possible to dissolve the material in a combustible solvent and burn it in a chemical

incinerator with an afterburner and scrubber.[2] Always follow local, state, and federal

regulations for hazardous waste disposal.

Logical Relationship of Safety Measures
The following diagram illustrates the relationship between hazard identification, risk

assessment, and control measures.

Risk Management

Control Hierarchy

Hazard Identification
(Skin/Eye/Respiratory Irritant)

Risk Assessment
(Exposure Potential) Control Measures

Engineering Controls
(Fume Hood)

Primary

Administrative Controls
(SOPs, Training)

Secondary

Personal Protective Equipment
(Gloves, Goggles, etc.)

Tertiary

Click to download full resolution via product page

Caption: Hierarchy of controls for managing 1-Iodooctadecane risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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